Cas no 2680745-88-2 (3-[2,2,2-trifluoro-N-(5-methylpyridin-2-yl)acetamido]propanoic acid)

• Product Name: 3-[2,2,2-trifluoro-N-(5-methylpyridin-2-yl)acetamido]propanoic acid
• CAS No: 2680745-88-2
• MF: C₁₁H₁₁F₃N₂O₃
• MW: 276.211853265762
• CID: 5796843
• PubChem ID: 165938413
• Update Time: 2025-05-26

3-[2,2,2-trifluoro-N-(5-methylpyridin-2-yl)acetamido]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[2,2,2-trifluoro-N-(5-methylpyridin-2-yl)acetamido]propanoic acid
• EN300-28284714
• 2680745-88-2

• Inchi： 1S/C11H11F3N2O3/c1-7-2-3-8(15-6-7)16(5-4-9(17)18)10(19)11(12,13)14/h2-3,6H,4-5H2,1H3,(H,17,18)
• InChI Key： ZOYQAURDBMXPIQ-UHFFFAOYSA-N
• SMILES： FC(C(N(C1C=CC(C)=CN=1)CCC(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 276.07217670g/mol
• Monoisotopic Mass: 276.07217670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 70.5Ų

Additional information on 3-[2,2,2-trifluoro-N-(5-methylpyridin-2-yl)acetamido]propanoic acid

3-[2,2,2-Trifluoro-N-(5-Methylpyridin-2-Yl)Acetamido]Propanoic Acid: A Comprehensive Overview

The compound 3-[2,2,2-trifluoro-N-(5-methylpyridin-2-yl)acetamido]propanoic acid, with the CAS number NO2680745-88-2, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a trifluoroacetyl group with a pyridine ring and a propanoic acid moiety. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest for both academic research and industrial applications.

The molecular structure of this compound is characterized by a central trifluoroacetyl group (CF3CO-), which is directly attached to an acetamide group (NHCO-). This acetamide group is further connected to a 5-methylpyridin-2-yl ring system, which introduces aromaticity and additional electronic effects into the molecule. The propanoic acid moiety (-CH₂CH₂COOH) at the terminal end of the molecule contributes to its hydrophilic properties and potential for forming hydrogen bonds.

Recent studies have highlighted the importance of fluorinated compounds in drug design due to their unique pharmacokinetic profiles and improved bioavailability. The presence of three fluorine atoms in the trifluoroacetyl group significantly enhances the lipophilicity of the molecule while maintaining its stability in physiological conditions. This makes it an attractive candidate for use in pharmaceuticals, particularly in the development of new drug delivery systems.

The synthesis of 3-[2,2,2-trifluoro-N-(5-methylpyridin-2-yl)acetamido]propanoic acid involves a multi-step process that typically begins with the preparation of the trifluoroacetyl chloride intermediate. This intermediate is then subjected to nucleophilic acyl substitution reactions with appropriately substituted pyridine derivatives to form the acetamide linkage. The final step involves introducing the propanoic acid group through methods such as hydrolysis or direct coupling reactions.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules with enhanced biological activity. Researchers have explored its use in creating peptide analogs and bioisosteres, which are designed to mimic natural biomolecules while improving their stability and efficacy. For instance, studies have shown that incorporating this compound into peptide sequences can significantly enhance their resistance to enzymatic degradation, making them ideal candidates for therapeutic agents.

In addition to its pharmacological applications, this compound has also found utility in agrochemicals and materials science. Its ability to act as a chiral auxiliary in asymmetric synthesis has been exploited in the production of enantiomerically pure compounds, which are critical for modern drug discovery programs.

The environmental impact of this compound has also been a topic of recent research. Studies have demonstrated that it exhibits low toxicity towards aquatic organisms under standard test conditions, suggesting that it may pose minimal risks to ecosystems when used responsibly. However, further investigations are needed to fully understand its long-term effects and degradation pathways in various environmental settings.

In conclusion, 3-[2,2,2-trifluoro-N-(5-methylpyridin-2-yl)acetamido]propanoic acid represents a versatile and innovative chemical entity with a wide range of potential applications across multiple disciplines. Its unique structure and favorable chemical properties make it an invaluable tool for researchers seeking to develop novel compounds with enhanced functionality and bioavailability.